Cas no 103-61-7 (Cinnamyl butyrate)

Cinnamyl butyrate Properties

Names and Identifiers

• cinnamyl butyrate
• CINNAMYL-BUTYRATE FCC
• butanoic acid 3-phenyl-2-propenyl ester
• FEMA 2296
• 3-phenylprop-2-enyl butanoate
• Butyric Acid Cinnamyl Ester
• trans-Cinnamyl butyrate
• butynoic acid, 3-phenyl-2-propenyl ester
• cinnamyl butanoate
• Nsc30528
• Wln: 3vo2U1r
• Cinnamylbutyrat
• CINNAMYL N-BUTYRATE
• Butyrate and cinnamon
• 3-PHENYLALLYL BUTYRATE
• butyric acid, cinnamyl ester
• cinnamylbutanoate
• Phenylpropenyl n-butyrate
• FEMA No. 2296
• 3-Phenyl-2-propenyl butanoate
• Butanoic acid, 3-phenyl-2-propenyl ester
• 3-Phenyl-2-propen-1-yl butyrate
• 3-Phenyl-2-propen-1-yl butanoate
• TKZ9V37P1G
• Butanoic acid, 3-phenyl-2-pr
• CINNAMYL BUTYRATE
• trans-Cinnamyl butyrate, >=96%, FCC
• CS-0440073
• AI3-02461
• BRN 3200585
• Butanoic acid, (2E)-3-phenyl-2-propenyl ester
• NSC-30528
• MFCD00027135
• NSC 30528
• Cinnamylbutyrate
• Cinnamyl butyrate [FCC]
• UNII-TKZ9V37P1G
• Q27290010
• [(E)-3-phenylprop-2-enyl] butanoate
• trans-Cinnamyl butyrate, analytical standard
• 3-PHENYLPROP-2-EN-1-YL BUTANOATE
• Cinnamyl butyrate [FHFI]
• DTXSID901313849
• CHEBI:195938
• EINECS 203-128-7
• AS-64094
• 103-61-7
• butanoic acid 3-phenyl-prop-2-en-1-yl ester
• Butanoic acid, 3-phenyl-2-propen-1-yl ester
• SCHEMBL356660
• (2E)-3-Phenyl-2-propenyl butyrate #
• NS00012095
• (2E)-3-phenylprop-2-en-1-yl butanoate
• YZYPQKZWNXANRB-UXBLZVDNSA-N
• 78761-39-4
• NSC30528
• Cinnamyl n-butyrate
• 3-Phenylallyl butyrate
• WLN: 3VO2U1R
• Cinnamyl butanoate
• Cinnamyl butyrate
• Butynoic acid, 3-phenyl-2-propenyl ester
• BUTYRIC ACID, CINNAMYL ESTER
• Butanoic acid 3-phenyl-2-propenyl ester
• TRANS-CINNAMYL BUTYRATE
• +Expand

• MDL： MFCD00027135
• InChIKey： YZYPQKZWNXANRB-UXBLZVDNSA-N
• Inchi： 1S/C13H16O2/c1-2-7-13(14)15-11-6-10-12-8-4-3-5-9-12/h3-6,8-10H,2,7,11H2,1H3/b10-6+
• SMILES： O(C([H])([H])/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])C(C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 3200585

Computed Properties

• Exact Mass: 204.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 204.115
• Heavy Atom Count: 15
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.04310
• PSA: 26.30000
• Refractive Index: n20/D 1.526(lit.)
• Boiling Point: 300 °C(lit.)
• Flash Point: >230 °F
• FEMA: 2296 | CINNAMYL BUTYRATE
• Color/Form: Colorless or yellowish liquid. It has sweet cinnamon ester fragrance and floral fragrance, and it has a sweet honey like aroma when diluted.
• Density: 1.013 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils